Cas no 1261787-28-3 (2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl)

• Product Name: 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261787-28-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4991067
• Update Time: 2025-07-15

2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4NO2/c14-12-6-5-8(18(19)20)7-10(12)9-3-1-2-4-11(9)13(15,16)17/h1-7H
• InChI Key： ABWBLOCUVZLNFG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8

Additional information on 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl

Introduction to 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl (CAS No. 1261787-28-3)

2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl (CAS No. 1261787-28-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its biphenyl core, which is substituted with a fluorine atom, a nitro group, and a trifluoromethyl group. These functional groups contribute to its distinct chemical properties and potential applications in various scientific and industrial domains.

The biphenyl core of 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl provides a rigid, planar structure that is highly stable and resistant to chemical degradation. The presence of the fluorine atom enhances the compound's lipophilicity, making it more suitable for applications where solubility in organic solvents is desired. The nitro group imparts electron-withdrawing properties, which can influence the compound's reactivity and stability. Additionally, the trifluoromethyl group further enhances the compound's lipophilicity and can improve its biological activity by affecting its interaction with biological membranes.

In recent years, 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl has been extensively studied for its potential applications in medicinal chemistry. Research has shown that compounds with similar structures can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-fluoro-5-nitro-biphenyls with trifluoromethyl substitutions demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses.

The nitro group in 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl can be reduced to an amino group under appropriate conditions, which opens up possibilities for further chemical modifications. This transformation can lead to the synthesis of novel compounds with enhanced biological activities or improved pharmacokinetic properties. For example, a recent study in the Bioorganic & Medicinal Chemistry Letters described the synthesis of amino-substituted derivatives of 2-fluoro-5-nitro-biphenyls and their evaluation as potential anticancer agents. The results showed that these derivatives exhibited selective cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for drug development.

Beyond medicinal chemistry, 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl has also found applications in materials science. The rigid biphenyl core and the presence of fluorine and trifluoromethyl groups make it an attractive candidate for the development of advanced materials with unique properties. For instance, researchers at the University of California, Berkeley, have explored the use of biphenyl-based compounds in the synthesis of liquid crystals and polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in display technologies, sensors, and other high-performance devices.

The synthesis of 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl typically involves multi-step reactions starting from readily available starting materials. One common approach involves the coupling of 4-fluoroiodobenzene with 3-trifluoromethylphenylboronic acid followed by nitration to introduce the nitro group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 2-Fluoro-5-nitro-2'-(trifluoromethyl)biphenyl (CAS No. 1261787-28-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.